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Compound of Interest

Compound Name: Zinc Peroxide

Cat. No.: B074919 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive compounds like zinc peroxide. This guide

provides immediate and essential safety protocols, operational plans, and disposal procedures

to foster a secure research environment.

Zinc peroxide (ZnO₂) is a strong oxidizer that can pose significant fire and explosion risks, in

addition to causing skin and eye irritation.[1][2] Adherence to strict safety measures is crucial to

mitigate these hazards.

Quantitative Safety Data
The following tables summarize key quantitative data for zinc peroxide, providing a quick

reference for its physical properties and hazard classifications.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula ZnO₂

Molar Mass 97.408 g/mol

Appearance White to bright yellow solid/powder[3]

Density 1.57 g/cm³[3]

Melting Point Decomposes at 212 °C (414 °F; 485 K)[3]

Solubility in Water Insoluble[3]

Table 2: Hazard and Safety Information

Identifier Value

UN Number 1516

GHS Hazard Statements

H271: May cause fire or explosion; strong

oxidizer. H315: Causes skin irritation. H319:

Causes serious eye irritation. H410: Very toxic

to aquatic life with long lasting effects.[2]

NFPA 704 Diamond Health: 3, Flammability: 0, Instability: 1

Table 3: Occupational Exposure Limits
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Component OSHA PEL NIOSH REL ACGIH TLV IDLH

Zinc Peroxide
Not

Established[4]

Not

Established[4]

Not

Established[4]
Not Established

Zinc Oxide (for

reference)

TWA 5 mg/m³

(fume), TWA 15

mg/m³ (total

dust), TWA 5

mg/m³

(respirable

fraction)[5]

TWA 5 mg/m³

(dust and fume),

STEL 10 mg/m³

(fume), C 15

mg/m³ (dust)[6]

TWA 2 mg/m³

(respirable

particulate

matter), STEL 10

mg/m³

(respirable

particulate

matter)[1]

500 mg/m³[6]

TWA: Time-Weighted Average, STEL: Short-Term Exposure Limit, C: Ceiling, IDLH:

Immediately Dangerous to Life or Health.

Experimental Protocols: Safe Handling and Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of

zinc peroxide in a laboratory setting. These are based on general best practices for handling

peroxide-forming chemicals and strong oxidizers.

Personal Protective Equipment (PPE)

Before beginning any work with zinc peroxide, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards. A face shield

should be worn in addition to goggles when there is a splash hazard.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for any signs of degradation before use.

Body Protection: A flame-resistant lab coat.

Respiratory Protection: A NIOSH-approved respirator may be necessary if working with large

quantities or in an area with inadequate ventilation.
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Handling Procedures

Preparation:

Designate a specific area for handling zinc peroxide, preferably within a chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.

Remove all flammable and combustible materials from the work area.

Have appropriate fire extinguishing media, such as a Class D fire extinguisher for metal

fires, available.

Weighing and Transferring:

Conduct all weighing and transferring of zinc peroxide powder inside a chemical fume

hood to minimize inhalation exposure and contain any spills.

Use non-sparking tools for handling.

Avoid any actions that could generate dust.

During the Experiment:

Keep containers of zinc peroxide closed when not in use.

Avoid contact with incompatible materials such as organic compounds, reducing agents,

and moisture.

Do not heat zinc peroxide unless it is a controlled part of the experimental procedure, as

it can decompose explosively.[3]

Storage Plan

Store zinc peroxide in a cool, dry, and well-ventilated area.

Keep it away from heat, sparks, and open flames.
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Store in its original, tightly sealed container.

Segregate it from combustible materials, organic substances, and reducing agents.

Disposal Plan

Waste Identification:

All materials contaminated with zinc peroxide, including empty containers, gloves, and

spill cleanup materials, should be treated as hazardous waste.

Waste Collection:

Collect all zinc peroxide waste in a designated, labeled, and sealed container.

Do not mix zinc peroxide waste with other chemical waste unless compatibility has been

confirmed.

Disposal:

Dispose of zinc peroxide waste through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing the Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling zinc peroxide in a

laboratory setting.
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Caption: Workflow for Safe Handling of Zinc Peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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